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Compound of Interest

Compound Name: Ferronickel

Cat. No.: B1172207

Introduction: Ferronickel (FeNi) is a ferroalloy comprised primarily of iron and nickel,
representing a critical material in the production of austenitic stainless steels and nickel alloy
steels. The ratio of nickel to iron in these alloys can be tailored to achieve a wide range of
physical, magnetic, and mechanical properties, making them indispensable in fields from
electronics and aerospace to chemical processing. This technical guide provides a
comprehensive overview of the core physical properties of ferronickel alloys, detailed
experimental protocols for their measurement, and visualizations of key relationships and
workflows for researchers, scientists, and professionals in drug development who may utilize
these materials in specialized equipment.

Physical and Mechanical Properties

The fundamental physical and mechanical characteristics of ferronickel alloys are highly
dependent on the nickel content. Properties such as density, melting point, thermal expansion,
and mechanical strength can be precisely controlled by adjusting the alloy's composition.

Density and Thermal Properties

The density of ferronickel increases with higher nickel content. The melting point varies,
generally falling within the 1430-1500°C range for common grades.[1][2]

Table 1: General Physical Properties of Select Ferronickel Alloys
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] FeNi 36 . . .
Property FeNi 25 FeNi 50 FeNi 55 Unit Source(s)
(Invar)

Density ~8.1 8.1 8.3 ~8.4 glcm? [2][3]
Melting

_ 1450-1480  ~1425 1427 1430-1460 °C [2][4]
Point
Boiling

_ ~2900 - - - °C [1]
Point

| Curie Point|-]230|-|-]°C|[3]]

One of the most remarkable characteristics of the Fe-Ni system is the "Invar effect,” where
alloys with approximately 36% nickel (FeNi36 or Invar) exhibit an extremely low coefficient of
thermal expansion (CTE) over a wide temperature range.[3][5] This property is critical for
applications requiring high dimensional stability, such as in precision instruments and
aerospace components.[6] As the nickel content deviates from this percentage, the CTE

increases.[5]

Table 2: Coefficient of Thermal Expansion (CTE) for Select Fe-Ni Alloys

. Mean CTE (20- .
Alloy Composition Unit Source(s)
100°C)

FeNi 36 (Invar) <13 x 10-¢ J°C [3]

| FeNi 50 | ~9.9 | x 10=° /°C |[4] |

Mechanical Properties

Ferronickel alloys are known for their good ductility and toughness.[7] Mechanical properties
such as tensile strength, yield strength, and hardness can be significantly altered by both
composition and heat treatment. For instance, a 50% Nickel-Iron alloy in its annealed state
demonstrates a tensile strength of 551 MPa and a yield strength of 276 MPa.[4] Certain
complex ferronickel alloys containing 19-25% Ni can achieve very high hardness and yield

strength.
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Table 3: Mechanical Properties of Select Ferronickel Alloys (Annealed Condition)

FeNi (19-25%
Property . ( 0 FeNi 50 Unit Source(s)
Ni, complex)

Ultimate Tensile

- 551 MPa [4]
Strength
Yield Strength

1350 - 1420 276 MPa [4]
(0.2% offset)
Elongation - 35 % [4]
Vickers

620 - 650 - HV
Hardness

| Rockwell B Hardness| - | 83 | - |[4] |

Magnetic and Electrical Properties

The Fe-Ni alloy system is the foundation for many of the most versatile soft magnetic materials.
[8] Key magnetic properties like permeability, saturation magnetization, and coercivity are
strongly dependent on the nickel concentration.[9]

Magnetic Properties

Generally, alloys with high nickel content (~78% Ni), known as Permalloys, exhibit the highest
initial permeability, making them ideal for applications requiring sensitive magnetic response.[9]
Alloys with around 50% Ni (Hipernik) are valued for their high saturation magnetization.[9]
Coercivity, the resistance to demagnetization, is typically low for these soft magnetic alloys.

Table 4: Typical Magnetic Properties of Commercial Fe-Ni Alloys
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Rhometal

Hipernik

Permalloy

Property . . . Unit Source(s)
(~36% Ni) (~50% Ni) (~78% Ni)
Initial .
. Low Moderate > 90,000 (relative) [9]
Permeability
Saturation
Moderate
Magnetizatio Moderate High (~1.6 T) Tesla (T) 9]
(~1.0T)
n
Coercivity
Low Low Very Low A/m 9]
(He)

| Electrical Resistivity | High | Moderate | Low | pQ-cm |[9] |
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Relationship between Ni Content and Magnetic Properties
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1. Specimen Machining
(per ASTM E8 dimensions)

:

2. Mount Specimen
in Universal Testing Machine

:

3. Attach Extensometer
to Gauge Section

:

4. Apply Uniaxial Load
at Controlled Rate

:

5. Record Load vs. Elongation Data

:

6. Generate Stress-Strain Curve

7. Determine Properties
(UTS, Yield Strength, Elongation)

Tensile Testing Workflow (ASTM E8)
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1. Prepare Sample
(Precise Length, Parallel Ends)

:

2. Place Sample in Furnace
& Position Push-Rod

:

3. Purge with Inert Gas

:

4. Execute Temperature Program
(Controlled Heating/Cooling)

:

5. Measure Displacement (AL)
via Sensor

:

6. Record AL vs. Temperature (T)

7. Calculate CTE
(a =AL/ (Lo * AT))

Thermal Expansion Measurement via Dilatometry
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1. Mount Weighed Sample
on Vibrating Rod

:

2. Position Sample in
Pick-up Coils & Magnetic Field

\ '

3. Vibrate Sample 5. Detect Induced Voltage
at Constant Frequency in Coils via Lock-in Amplifier

NS

4. Sweep External Magnetic Field (H)

6. Plot Magnetic Moment (M) vs. Field (H)

7. Analyze Hysteresis Loop
(Ms, Mr, Hc)

Magnetic Property Measurement via VSM
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1. Prepare Sample
(Flat Surface, Known Thickness)

:

2. Contact Surface with
4-Point Probe Head

:

3. Apply Constant Current (1)
Through Outer Two Probes

:

4. Measure Voltage (V)
Across Inner Two Probes

:

5. Calculate Sheet Resistance
(Rs=C*VI/)

6. Calculate Bulk Resistivity
(p = Rs * thickness)

Electrical Resistivity Measurement (Four-Point Probe)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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